Cas no 681457-96-5 (2-[(3,5-dimethoxy-4-pyridazinyl)oxy]-Phenol)

• Product Name: 2-[(3,5-dimethoxy-4-pyridazinyl)oxy]-Phenol
• CAS No: 681457-96-5
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• CID: 1115960
• PubChem ID: 71367506
• Update Time: 2025-04-20

2-[(3,5-dimethoxy-4-pyridazinyl)oxy]-Phenol Chemical and Physical Properties

Names and Identifiers

• 2-[(3,5-dimethoxy-4-pyridazinyl)oxy]-Phenol
• 2-(3,5-dimethoxypyridazin-4-yl)oxyphenol
• 681457-96-5
• DTXSID30790624
• 2-[(3,5-Dimethoxypyridazin-4-yl)oxy]phenol

• Inchi： 1S/C12H12N2O4/c1-16-10-7-13-14-12(17-2)11(10)18-9-6-4-3-5-8(9)15/h3-7,15H,1-2H3
• InChI Key： MUHQJXLUXSESGH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1O)C1=C(N=NC=C1OC)OC

Computed Properties

• Exact Mass: 248.07970687g/mol
• Monoisotopic Mass: 248.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.7Ų